Cas no 874291-03-9 (4-(3-Isobutylureido)phenylboronic acid, pinacol ester)
874291-03-9 structure
Product Name:4-(3-Isobutylureido)phenylboronic acid, pinacol ester
CAS No:874291-03-9
MF:C17H27BN2O3
MW:318.218884706497
MDL:MFCD09027289
CID:719921
Update Time:2025-04-19
4-(3-Isobutylureido)phenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Isobutyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
- 4-(3-Isobutylureido)benzeneboronic acid pinacol ester
- 1-(2-methylpropyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
- 4-(3-Isobutylureido)phenylboronic acid, pinacol ester
- 4-[(Isobutylcarbamoyl)amino]benzeneboronic acid, pinacol ester
- Urea,N-(2-methylpropyl)-N'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
- OR3260
- AX8239954
- N-(2-Methylpropyl)-N'-[4-(4,4,5,5-tetramethyl-1,3,2-diox
-
- MDL: MFCD09027289
- Inchi: 1S/C17H27BN2O3/c1-12(2)11-19-15(21)20-14-9-7-13(8-10-14)18-22-16(3,4)17(5,6)23-18/h7-10,12H,11H2,1-6H3,(H2,19,20,21)
- InChI Key: CSTLSBXZBKRPIS-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=CC=2)NC(NCC(C)C)=O)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 318.21100
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 402
- Topological Polar Surface Area: 59.6
Experimental Properties
- PSA: 59.59000
- LogP: 3.22720
4-(3-Isobutylureido)phenylboronic acid, pinacol ester Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
4-(3-Isobutylureido)phenylboronic acid, pinacol ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(3-Isobutylureido)phenylboronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114045-5g |
1-Isobutyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874291-03-9 | 95% | 5g |
$456.00 | 2023-08-31 | |
| Ambeed | A525488-1g |
1-Isobutyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874291-03-9 | 98% | 1g |
$141.0 | 2025-04-16 | |
| Ambeed | A525488-5g |
1-Isobutyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874291-03-9 | 98% | 5g |
$568.0 | 2025-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I906424-250mg |
1-Isobutyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874291-03-9 | 95% | 250mg |
¥539.10 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I906424-1g |
1-Isobutyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874291-03-9 | 95% | 1g |
¥1,619.10 | 2022-01-12 | |
| Apollo Scientific | OR3260-1g |
4-[(Isobutylcarbamoyl)amino]benzeneboronic acid, pinacol ester |
874291-03-9 | 95% | 1g |
£120.00 | 2024-05-25 | |
| Chemenu | CM134239-1g |
1-Isobutyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874291-03-9 | 95% | 1g |
$167 | 2023-02-18 | |
| Chemenu | CM134239-5g |
1-Isobutyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874291-03-9 | 95% | 5g |
$662 | 2023-02-18 | |
| abcr | AB353205-1 g |
4-(3-Isobutylureido)benzeneboronic acid pinacol ester; 95% |
874291-03-9 | 1g |
€246.00 | 2023-04-26 | ||
| abcr | AB353205-5 g |
4-(3-Isobutylureido)benzeneboronic acid pinacol ester; 95% |
874291-03-9 | 5g |
€858.00 | 2023-04-26 |
4-(3-Isobutylureido)phenylboronic acid, pinacol ester Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
874291-03-9 (4-(3-Isobutylureido)phenylboronic acid, pinacol ester) Related Products
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